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Compound of Interest

Compound Name: 3'-Nitropropiophenone

Cat. No.: B093426 Get Quote

Essential Safety and Handling Guide for 3'-
Nitropropiophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3'-Nitropropiophenone in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Profile and Hazards

3'-Nitropropiophenone is a chemical compound that requires careful handling due to its

potential health hazards. It is known to cause skin, eye, and respiratory system irritation[1][2].

All personnel should be thoroughly familiar with the safety data sheet (SDS) before

commencing any work with this compound.
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Property Value

Molecular Formula C9H9NO3[1][2][3]

Molecular Weight 179.17 g/mol [1][2]

Appearance White to yellow to green powder or crystal[3]

Melting Point 98-101 °C[3][4]

Boiling Point 254.5±13.0 °C (Predicted)[3]

Storage Temperature Room Temperature, sealed in a dry place[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent personal

exposure. The recommended PPE includes:

Eye Protection: Chemical safety goggles or a face shield that meets OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn[5]

[6].

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.

Gloves must be inspected prior to use and replaced if any signs of degradation are

observed.

Body Protection: A lab coat or chemical-resistant apron should be worn to protect against

skin contact. For larger quantities or when there is a risk of splashing, chemical-resistant

coveralls are recommended.

Respiratory Protection: If working in a poorly ventilated area or if dust is generated, a

NIOSH-approved respirator should be used[7].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 3'-Nitropropiophenone. The following

workflow outlines the key steps from preparation to disposal.
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Workflow for Handling 3'-Nitropropiophenone
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Caption: Logical workflow for handling 3'-Nitropropiophenone.

Experimental Protocols

1. Weighing and Transfer:

Always handle 3'-Nitropropiophenone in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Use a dedicated, clean spatula and weighing vessel.

Avoid generating dust. If the material is a fine powder, handle it with extra care.
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Close the container tightly after use.

2. Dissolution:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Storage Plan

Store 3'-Nitropropiophenone in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, strong bases, and reducing

agents[1][5].

Keep the container tightly sealed to prevent contamination and exposure to moisture[1][8].

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Spill Management

In the event of a spill, immediate action is necessary to prevent the spread of contamination

and exposure.

Minor Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite

or sand.

Carefully sweep or scoop up the absorbed material and place it into a labeled, sealed

container for hazardous waste disposal[5][6].

Clean the spill area with a suitable decontamination solution.

Major Spills:

Evacuate the entire area and notify the appropriate emergency response team.
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Restrict access to the area.

Follow established emergency procedures for large chemical spills.

Disposal Plan

All waste containing 3'-Nitropropiophenone must be treated as hazardous waste.

Waste Collection:

Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly

labeled, sealed, and compatible hazardous waste container[7][9].

Liquid waste should be collected in a separate, labeled, and sealed container. Do not mix

with other waste streams unless compatibility has been confirmed[9].

Disposal Procedure:

Dispose of the hazardous waste through a licensed and certified waste disposal

company[7].

Provide the waste disposal company with the Safety Data Sheet for 3'-
Nitropropiophenone.

Do not dispose of 3'-Nitropropiophenone down the drain or in regular trash[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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